Cas no 73839-11-9 (1,4a-dimethyl-7-prop-1-en-2-yl-1,2,3,4,5,6,7,8-octahydronaphthalene-2,8a-diol)

• Product Name: 1,4a-dimethyl-7-prop-1-en-2-yl-1,2,3,4,5,6,7,8-octahydronaphthalene-2,8a-diol
• CAS No: 73839-11-9
• MF: C₁₅H₂₆O₂
• MW: 238.365745067596
• CID: 978525
• PubChem ID: 283662
• Update Time: 2025-04-19

1,4a-dimethyl-7-prop-1-en-2-yl-1,2,3,4,5,6,7,8-octahydronaphthalene-2,8a-diol Chemical and Physical Properties

Names and Identifiers

• 1,4a-dimethyl-7-prop-1-en-2-yl-1,2,3,4,5,6,7,8-octahydronaphthalene-2,8a-diol
• 1,4a-dimethyl-7-(prop-1-en-2-yl)octahydronaphthalene-2,8a(1h)-diol
• AC1L5Z4C
• AC1Q7AUM
• AG-J-68337
• AR-1B7429
• CTK5D8770
• KST-1B8285
• NSC138632
• NSC-138632
• 73839-11-9
• DTXSID90300743

• Inchi： 1S/C15H26O2/c1-10(2)12-5-7-14(4)8-6-13(16)11(3)15(14,17)9-12/h11-13,16-17H,1,5-9H2,2-4H3
• InChI Key： XLZGTSHBYJETKL-UHFFFAOYSA-N
• SMILES： OC12CC(C(=C)C)CCC1(C)CCC(C2C)O

Computed Properties

• Exact Mass: 238.19338
• Monoisotopic Mass: 238.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46
• LogP: 2.89080